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Compound of Interest

Compound Name:
Ethyl 1-ethyl-4-

oxocyclohexanecarboxylate

Cat. No.: B1603931 Get Quote

This guide provides essential, step-by-step procedures for the safe handling and disposal of Ethyl

4-oxocyclohexanecarboxylate (CAS: 17159-79-4). Designed for researchers, scientists, and drug

development professionals, this document moves beyond simple instruction to explain the causality

behind each procedural choice, ensuring a culture of safety and environmental responsibility in the

laboratory.

A Note on Chemical Nomenclature: This guide pertains to Ethyl 4-oxocyclohexanecarboxylate (also

known as Ethyl 4-cyclohexanonecarboxylate). The query for "Ethyl 1-ethyl-4-
oxocyclohexanecarboxylate" does not correspond to a standard, readily available laboratory

chemical. The procedures outlined below are based on the known properties of the common parent

compound, Ethyl 4-oxocyclohexanecarboxylate, and are grounded in established safety protocols

for ketones and esters.

Part 1: Hazard Profile and Chemical Characteristics
A foundational element of safe disposal is a thorough understanding of the substance's intrinsic

properties and hazards. Ethyl 4-oxocyclohexanecarboxylate is classified as a hazardous chemical,

primarily due to its irritant properties and its status as a combustible liquid.[1]

GHS Hazard Classification:

Skin Irritation (Category 2): H315 - Causes skin irritation.[2][3]

Serious Eye Irritation (Category 2/2A): H319 - Causes serious eye irritation.[2][3]
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Specific Target Organ Toxicity (Single Exposure, Category 3): H335 - May cause respiratory

irritation.[2][3]

The signal word for this chemical is "Warning".[1] While it is not classified as a carcinogen,

prolonged or repeated exposure should be avoided.[4]

Physicochemical Data for Disposal Planning:

Property Value Significance for Disposal

CAS Number 17159-79-4
Unique identifier for ensuring

correct hazard assessment.[2]

Molecular Formula C₉H₁₄O₃
Informs on basic chemical

composition.[2]

Appearance Colorless to pale yellow liquid

Visual confirmation; indicates it

should be handled as a liquid

waste.[4][5]

Density 1.068 g/mL at 25 °C Denser than water.[5][6]

Solubility

Sparingly soluble in water;

soluble in common organic

solvents.

Do not dispose of down the

sanitary sewer. Waste streams

will be organic.[4]

Flash Point 110 °C (230 °F) - Closed Cup

Classified as a combustible

liquid. Store away from ignition

sources.[5][6]

Part 2: Pre-Disposal Safety Protocols
Safe disposal begins with safe handling. Adherence to proper personal protective equipment (PPE)

and handling protocols is non-negotiable to prevent exposure during waste consolidation.

Mandatory Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[5][6]

Hand Protection: Use chemical-resistant gloves, such as nitrile gloves.[7][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-oxocyclohexanecarboxylate
https://www.capotchem.cn/doc/viewmsds_17159-79-4.html
https://www.fishersci.com/store/msds?partNumber=AC379910010&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/ethyl-4-oxocyclohexanecarboxyl-dic19236.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-oxocyclohexanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-oxocyclohexanecarboxylate
https://wap.guidechem.com/encyclopedia/ethyl-4-oxocyclohexanecarboxyl-dic19236.html
https://www.chemicalbook.com/msds/ethyl-4-oxocyclohexanecarboxylate.htm
https://www.chemicalbook.com/msds/ethyl-4-oxocyclohexanecarboxylate.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/320625
https://wap.guidechem.com/encyclopedia/ethyl-4-oxocyclohexanecarboxyl-dic19236.html
https://www.chemicalbook.com/msds/ethyl-4-oxocyclohexanecarboxylate.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/320625
https://www.chemicalbook.com/msds/ethyl-4-oxocyclohexanecarboxylate.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/320625
https://www.chemtalk.com.au/viewtopic.php?t=1222
https://pdf.benchchem.com/81/Navigating_the_Safe_Disposal_of_2_Hydroxy_phenyl_methyl_cyclohexanone_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Protection: A standard laboratory coat is required.[7]

Respiratory Protection: All handling and disposal activities should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to avoid inhaling vapors.[9]

Immediate First Aid Measures: In the event of accidental exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek medical attention.[9]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap

and plenty of water.[1][9]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.[1][9]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[5][9]

Part 3: Systematic Disposal Workflow
The guiding principle for chemical disposal is that no hazardous chemical waste should enter the

sanitary sewer or general trash.[8] All waste containing Ethyl 4-oxocyclohexanecarboxylate must

be collected, properly labeled, and disposed of through your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste contractor.[1][8]
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Caption: Decision workflow for segregating waste streams.

Step-by-Step Disposal Protocol:

1. Waste Containerization and Labeling:

Select a Compatible Container: Use a designated, leak-proof container made of chemically

resistant material like glass or polyethylene.[8][10] The container must have a tightly sealing cap.
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[10]

Label Correctly: All waste containers must be clearly labeled.[10] The label should include:

The words "Hazardous Waste".

The full chemical name: "Ethyl 4-oxocyclohexanecarboxylate". Do not use abbreviations.

An accurate list of all contents and their approximate concentrations.

The relevant hazard pictograms (e.g., irritant).

The date the waste was first added to the container.

2. Disposal of Liquid Waste (Neat Chemical or Solutions):

Segregation: This chemical waste should be collected in a container designated for non-

halogenated organic solvents. Do not mix with incompatible waste streams like acids, bases, or

halogenated solvents.

Transfer: Carefully pour the liquid waste into the designated hazardous waste container inside a

chemical fume hood. Avoid splashing.

Storage: Keep the waste container tightly sealed when not in use. Store it in a designated

satellite accumulation area with secondary containment to prevent spills.[11]

3. Disposal of Contaminated Solid Waste:

Collection: Items such as used gloves, absorbent pads from minor spills, or contaminated

weighing paper should be collected in a separate, clearly labeled container for solid chemical

waste.[8]

Packaging: If necessary, double-bag solid waste before placing it in the final disposal container

to prevent contamination of the exterior.[8]

4. Management of Empty Containers:

Decontamination: An "empty" container is not truly empty and must be decontaminated before

disposal. The standard procedure is a triple rinse.[10][12]
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Procedure:

Rinse the container three times with a suitable solvent (e.g., acetone or ethanol).

Crucially, the first rinsate is considered hazardous waste and must be collected in your liquid

organic waste container.[12]

Consult your EHS office for guidance on the disposal of the second and third rinsates; in some

cases, they may be deemed non-hazardous.[12]

After rinsing and air-drying, deface or remove the original label to prevent misuse.[12] The

clean, de-labeled container can then typically be disposed of in the regular trash or recycling,

per institutional policy.

Part 4: Emergency Spill Procedures
In the event of a spill, a swift and correct response is essential to mitigate hazards.
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Caption: Step-by-step workflow for managing a small chemical spill.
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Small Spill Cleanup Protocol (<100 mL):

Alert & Isolate: Immediately alert colleagues in the area. Ensure the spill is contained and does

not pose a risk of entering drains.[9]

Ventilate: Ensure the chemical fume hood is operational or that the area is well-ventilated.

Absorb: Cover the spill with an inert absorbent material such as vermiculite, sand, or cat litter.[9]

Do not use combustible materials like paper towels as the primary absorbent.[8]

Collect: Once fully absorbed, carefully scoop the material into your designated solid hazardous

waste container.[8]

Decontaminate: Clean the spill area with soap and water.

Dispose: All cleanup materials must be disposed of as hazardous waste.

For large spills, or any spill you are not comfortable or equipped to handle, evacuate the area

immediately and contact your institution's EHS or emergency response team.[8]

Conclusion
The responsible disposal of Ethyl 4-oxocyclohexanecarboxylate is a critical component of

laboratory safety and environmental stewardship. By understanding its hazards, implementing

rigorous handling and segregation protocols, and always consulting with institutional EHS

guidelines, you contribute to a safe and compliant research environment. Never deviate from the

core principle: hazardous chemicals belong in a designated hazardous waste stream, managed by

trained professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for every

specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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